Cas no 2228571-46-6 (2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine
• CAS No: 2228571-46-6
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 6257647
• PubChem ID: 165637486
• Update Time: 2025-05-19

2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine
• 2-[1-(4-methanesulfonylphenyl)cyclobutyl]ethan-1-amine
• EN300-1989508
• 2228571-46-6

• Inchi： 1S/C13H19NO2S/c1-17(15,16)12-5-3-11(4-6-12)13(9-10-14)7-2-8-13/h3-6H,2,7-10,14H2,1H3
• InChI Key： LDEMAVDTBBOTSC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(CCN)CCC1)(=O)=O

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine

Comprehensive Overview of 2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine (CAS No. 2228571-46-6)

2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine (CAS No. 2228571-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutyl and methanesulfonylphenyl moieties, is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's CAS number 2228571-46-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure features a cyclobutane ring linked to an amine group, which is a common motif in bioactive molecules. The presence of the methanesulfonylphenyl group enhances its potential for interactions with biological targets, making it a candidate for further investigation in therapeutic applications.

In recent years, the demand for novel small-molecule compounds like 2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine has surged, driven by advancements in precision medicine and targeted therapy. This compound aligns with current trends in drug design, where researchers prioritize molecules with high specificity and minimal off-target effects. Its potential role in modulating enzyme activity or receptor binding is a subject of ongoing studies, particularly in fields such as oncology and neurology.

From a synthetic chemistry perspective, the preparation of 2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine involves multi-step organic reactions, including cyclobutane ring formation and sulfonylation. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's stability and solubility profiles are also critical factors in its formulation and delivery, which are key considerations for pharmaceutical development.

The growing interest in CAS No. 2228571-46-6 is reflected in the increasing number of scientific publications and patent filings related to its derivatives. Researchers are exploring its potential as a scaffold for designing new therapeutic agents, leveraging its modular structure to optimize pharmacokinetic properties. This approach is particularly relevant in the context of personalized medicine, where tailored treatments are developed based on individual patient profiles.

In addition to its pharmaceutical applications, 2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine is also being studied for its potential in chemical biology and probe development. Its ability to interact with specific proteins or enzymes makes it a valuable tool for understanding biological mechanisms. This aligns with the broader scientific community's focus on mechanistic studies and target validation in drug discovery.

The compound's safety profile and toxicological data are essential for its progression into preclinical and clinical stages. Regulatory agencies emphasize the need for comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies to ensure its suitability for human use. These evaluations are critical for addressing concerns related to drug efficacy and patient safety, which are top priorities in modern healthcare.

As the scientific community continues to explore the potential of 2-1-(4-methanesulfonylphenyl)cyclobutylethan-1-amine, its role in advancing medical science becomes increasingly evident. The compound's versatility and unique properties position it as a promising candidate for future innovations in therapeutics and biomedical research. With ongoing studies and collaborations, it may soon contribute to breakthroughs in treating complex diseases and improving patient outcomes.